Cas no 2104154-15-4 (1-(5-Formylfuran-2-yl)piperidine-3-carbonitrile)

• Product Name: 1-(5-Formylfuran-2-yl)piperidine-3-carbonitrile
• CAS No: 2104154-15-4
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 5765925
• PubChem ID: 165460390
• Update Time: 2025-10-31

1-(5-Formylfuran-2-yl)piperidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2104154-15-4
• 1-(5-formylfuran-2-yl)piperidine-3-carbonitrile
• EN300-726136
• 1-(5-Formylfuran-2-yl)piperidine-3-carbonitrile

• Inchi： 1S/C11H12N2O2/c12-6-9-2-1-5-13(7-9)11-4-3-10(8-14)15-11/h3-4,8-9H,1-2,5,7H2
• InChI Key： BIJZLKIIOUDXSK-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC=C1N1CCCC(C#N)C1

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.2Ų

Additional information on 1-(5-Formylfuran-2-yl)piperidine-3-carbonitrile

Comprehensive Overview of 1-(5-Formylfuran-2-yl)piperidine-3-carbonitrile (CAS No. 2104154-15-4)

1-(5-Formylfuran-2-yl)piperidine-3-carbonitrile is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the formylfuran and piperidine-3-carbonitrile moieties, make it a valuable intermediate for synthesizing bioactive molecules. With the growing demand for novel heterocyclic compounds in drug discovery, this compound has garnered attention for its versatility and applicability in medicinal chemistry.

The compound's CAS number 2104154-15-4 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in scientific literature and commercial databases. Its molecular structure combines a furan ring with a piperidine scaffold, offering a balanced profile of lipophilicity and hydrogen-bonding capacity—key traits for optimizing drug-like properties. Recent studies highlight its role in targeting enzymes and receptors involved in inflammation and metabolic disorders, aligning with current trends in precision medicine.

In the context of green chemistry, 1-(5-Formylfuran-2-yl)piperidine-3-carbonitrile exemplifies innovations in sustainable synthesis. Researchers are exploring catalytic methods to reduce waste and improve yield, addressing the pharmaceutical industry's push for eco-friendly processes. This aligns with broader discussions on carbon footprint reduction and circular economy principles, topics frequently searched in academic and industrial forums.

From a commercial perspective, suppliers often list this compound under keywords like "high-purity piperidine derivatives" or "furan-based nitriles", reflecting its niche yet growing market. Analytical techniques such as HPLC and NMR are essential for quality control, ensuring compliance with stringent regulatory standards like ICH guidelines. These aspects resonate with professionals searching for "QC protocols for heterocyclic compounds" or "scalable synthesis routes".

The compound's potential extends to crop protection, where its structural motifs are investigated for pesticidal activity. With global interest in sustainable agriculture, agrochemical researchers are evaluating its derivatives for eco-compatibility—a hot topic in OECD and EPA reports. This dual applicability in pharma and agro sectors positions it as a cross-disciplinary asset, often queried in databases like SciFinder and Reaxys.

In summary, 1-(5-Formylfuran-2-yl)piperidine-3-carbonitrile (CAS 2104154-15-4) represents a convergence of synthetic utility and research relevance. Its alignment with trends like structure-activity relationship (SAR) studies and bioisosteric replacements ensures sustained interest, while its compliance with REACH and GMP frameworks underscores its industrial viability. As science advances toward personalized therapeutics and greener chemistry, this compound is poised to remain a focal point in innovation.